(5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate

• IUPAC Name: (5-bromo-2-methoxyphenyl)methyl 4-fluorobenzoate
• InChI: InChI=1S/C15H12BrFO3/c1-19-14-7-4-12(16)8-11(14)9-20-15(18)10-2-5-13(17)6-3-10/h2-8H,9H2,1H3
• InChI Key: UXMBTNGRRAFOOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)COC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H12BrFO3
• Molecular Weight: 339.16 g/mol

Description

(5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate, also known as 4-fluoro-5-bromo-2-methoxyphenylmethyl benzoate, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a member of the phenylmethyl benzoate family of compounds, which are characterized by their aromatic ring structure and their ability to interact with other molecules. This compound has been studied for its potential applications in drug development, biochemistry, and pharmacology.

Scientific Research Applications

• Chemical Synthesis and Characterization :

  • The synthesis of related bromophenol derivatives, including compounds with complex molecular structures, has been reported, with detailed structural elucidation performed using spectroscopic methods like IR, NMR, and X-ray crystallography. These compounds were studied for their potential biological activities, although some were found to be inactive against certain human cancer cell lines and microorganisms (Zhao et al., 2004).

• Pharmaceutical Research and Drug Synthesis :

  • The compound has been utilized in the synthesis of pharmacologically active molecules. For instance, it's involved in the preparation of hyperbranched poly(ether ketones) with potential applications in drug delivery systems (Morikawa, 1998).
  • It's also used in the synthesis of triazoloquinoline and other heterocyclic compounds, which are essential in medicinal chemistry for their potential therapeutic properties (Pokhodylo & Obushak, 2019).

• Material Science and Engineering :

  • The compound is a key intermediate in the synthesis of various materials, including the preparation of hyperbranched polymers which have applications ranging from coatings to optoelectronic devices (Morikawa, 1998).

• Photodynamic Therapy for Cancer Treatment :

  • Derivatives of this compound have been studied for their potential in photodynamic therapy (PDT), a treatment that uses photosensitizing agents, alongside light to kill cancer cells. The compounds exhibit promising properties like high singlet oxygen quantum yield, making them potential candidates for PDT (Pişkin et al., 2020).

• Environmental Science and Biodegradation :

  • Studies have shown the involvement of similar bromophenol compounds in environmental biodegradation processes, shedding light on their role in natural ecosystems and potential use in bioremediation (Londry & Fedorak, 1993).

Mechanism of Action

Target of Action

A structurally similar compound, 2-[(5-bromo-2-methylphenyl)methyl]-5-(4-fluorophenyl)thiophene, is known to be an antidiabetic agent used to prepare canagliflozin , a sodium-dependent glucose co-transporter 2 (SGLT2) inhibitor. SGLT2 is a protein in humans that facilitates glucose reabsorption in the kidney .

Mode of Action

If it acts similarly to the structurally related compound mentioned above, it may inhibit SGLT2, reducing glucose reabsorption and leading to a decrease in blood glucose levels .

Biochemical Pathways

If it acts similarly to the structurally related compound, it may affect the glucose reabsorption pathway in the kidneys .

Result of Action

If it acts similarly to the structurally related compound, it may lead to a decrease in blood glucose levels .